Cas no 1225574-45-7 (Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate
• CAS No: 1225574-45-7
• MF: C₁₃H₁₃FO₅
• MW: 268.237727880478
• CID: 4688871
• PubChem ID: 53371449
• Update Time: 2025-05-19

Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate
• STL163930
• BBL015958
• T3983
• benzenebutanoic acid, 5-fluoro-2-methoxy-alpha,gamma-dioxo-, ethyl ester
• LS-05929
• F83685
• MFCD16338212
• ethyl4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate
• ALBB-017935
• 1225574-45-7
• CS-0334864
• AKOS005746933
• Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate

• Inchi： 1S/C13H13FO5/c1-3-19-13(17)11(16)7-10(15)9-6-8(14)4-5-12(9)18-2/h4-6H,3,7H2,1-2H3
• InChI Key： ITPCRIFSWAGHTH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CC(C(=O)OCC)=O)=O)OC

Computed Properties

• Exact Mass: 268.07470167g/mol
• Monoisotopic Mass: 268.07470167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 1.9

Additional information on Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate

Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate (CAS No: 1225574-45-7) - A Comprehensive Overview

Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate, with the chemical identifier CAS No: 1225574-45-7, is a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The dioxobutanoate moiety in the compound's name indicates the presence of a β-ketoester functional group, which is known for its reactivity in various organic transformations. This feature makes Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate a versatile building block for the construction of pharmacophores. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The combination of these attributes positions this compound as a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. For instance, fluorine atoms can significantly influence the pharmacokinetic properties of drugs by affecting their lipophilicity and metabolic pathways. The introduction of fluorine into a molecule often leads to increased bioavailability and reduced susceptibility to enzymatic degradation. In the context of Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate, these effects are particularly relevant due to its potential role as a precursor in the synthesis of fluorinated drug candidates.

The methoxy group in the compound's structure also contributes to its chemical diversity. Methoxy-substituted aromatic compounds are widely used in pharmaceuticals due to their ability to modulate electronic properties and enhance solubility. The synergistic effect of both fluoro and methoxy substituents makes Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate a compelling subject for research. Researchers have been exploring its utility in synthesizing kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

In particular, the β-ketoester functionality has been extensively studied for its role in Michael addition reactions and enolate formation. These reactions are fundamental in constructing complex molecular frameworks and have been leveraged in the development of novel heterocyclic compounds. The presence of this moiety in Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate suggests that it could serve as a key intermediate in multi-step synthetic routes leading to bioactive molecules.

One notable application of this compound is in the synthesis of fluorinated flavonoids, which have shown promise as antioxidants and anti-inflammatory agents. Flavonoids are naturally occurring polyphenolic compounds that have been extensively studied for their health benefits. The introduction of fluorine atoms can enhance their biological activity by improving their stability and interactions with target enzymes. Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate could be instrumental in generating such modified flavonoids.

The pharmaceutical industry has also been exploring the use of this compound in developing antiviral agents. Fluorinated compounds have demonstrated efficacy against various viral infections by inhibiting key enzymes involved in viral replication. The structural features of Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate make it a suitable candidate for designing molecules that can disrupt viral polymerase activity or interfere with host-virus interactions.

Furthermore, the compound's potential role in materials science cannot be overlooked. Fluorinated organic compounds are widely used in advanced materials due to their unique properties such as low friction coefficients and high thermal stability. Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate could be utilized as a precursor in synthesizing fluorinated polymers or coatings that exhibit enhanced performance characteristics.

In conclusion, Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate (CAS No: 1225574-45-7) is a multifaceted compound with significant potential across various domains of chemistry and biology. Its structural features make it an attractive intermediate for drug development, synthetic chemistry, and materials science. As research continues to uncover new applications for fluorinated and methoxy-substituted compounds, Ethyl 4-(5-fluoro-2-methoxyphenyl)-2,4-dioxobutanoate is poised to play a crucial role in advancing scientific knowledge and innovation.